Cas no 1506883-44-8 (2-(1H-pyrrol-2-yl)morpholine)

• Product Name: 2-(1H-pyrrol-2-yl)morpholine
• CAS No: 1506883-44-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6383146
• PubChem ID: 131309746
• Update Time: 2025-08-01

2-(1H-pyrrol-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrrol-2-yl)morpholine
• Morpholine, 2-(1H-pyrrol-2-yl)-
• EN300-1836302
• 1506883-44-8

• Inchi： 1S/C8H12N2O/c1-2-7(10-3-1)8-6-9-4-5-11-8/h1-3,8-10H,4-6H2
• InChI Key： VAJLCZBVXDXNHS-UHFFFAOYSA-N
• SMILES： N1CCOC(C2=CC=CN2)C1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 37Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 327.9±32.0 °C(Predicted)
• pka: 16.92±0.50(Predicted)

Additional information on 2-(1H-pyrrol-2-yl)morpholine

Introduction to 2-(1H-pyrrol-2-yl)morpholine (CAS No. 1506883-44-8)

2-(1H-pyrrol-2-yl)morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 1506883-44-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a morpholine moiety linked to a pyrrole ring, creating a scaffold that is both structurally intriguing and biologically relevant.

The morpholine and pyrrole moieties are well-known for their ability to interact with biological targets, making 2-(1H-pyrrol-2-yl)morpholine a promising candidate for the development of novel therapeutic agents. The pyrrole ring, in particular, is a common structural motif in many bioactive molecules, often contributing to binding affinity and selectivity. The presence of the morpholine group further enhances the compound's potential by providing a flexible and adaptable structure that can engage with various biological receptors.

Recent advancements in drug design have highlighted the importance of heterocyclic compounds in addressing complex diseases. 2-(1H-pyrrol-2-yl)morpholine exemplifies this trend, as it combines two pharmacophoric units that are known to exhibit favorable pharmacokinetic properties. The compound's ability to modulate biological pathways makes it an attractive scaffold for further derivatization and optimization.

In the context of modern pharmaceutical research, 2-(1H-pyrrol-2-yl)morpholine has been explored for its potential role in various therapeutic areas. Studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses, making it a candidate for the development of anti-inflammatory drugs. Additionally, its structural features suggest potential applications in neuropharmacology, where modulation of central nervous system (CNS) receptors is crucial.

The synthesis of 2-(1H-pyrrol-2-yl)morpholine involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the pyrrole ring, followed by functionalization to introduce the morpholine moiety. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only streamline the synthesis but also enable the introduction of diverse substituents, allowing for extensive structure-activity relationship (SAR) studies.

One of the most compelling aspects of 2-(1H-pyrrol-2-yl)morpholine is its versatility in drug development. Researchers have leveraged its scaffold to create libraries of derivatives with tailored biological activities. By modifying specific functional groups within the molecule, scientists can fine-tune its interactions with target proteins. This approach has led to the identification of several lead compounds that are currently undergoing preclinical evaluation.

The pharmacological profile of 2-(1H-pyrrol-2-yl)morpholine has been extensively studied in vitro and in vivo. Preclinical data indicate that this compound exhibits moderate solubility in water and lipids, which is advantageous for formulating oral and injectable dosage forms. Furthermore, its metabolic stability suggests that it may have a reasonable half-life in vivo, allowing for once-daily dosing regimens.

Computational modeling has played a pivotal role in understanding the binding interactions of 2-(1H-pyrrol-2-yl)morpholine with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various receptors and enzymes, providing insights into its potential mechanisms of action. These computational approaches have accelerated the drug discovery process by predicting binding affinities and identifying optimal conformations for further experimental validation.

The future prospects for 2-(1H-pyrrol-2-yl)morpholine are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical reality. As our understanding of disease mechanisms continues to evolve, compounds like 2-(1H-pyrrol-2-yl)morpholine will remain at the forefront of innovation in medicinal chemistry.